4(3H)-Pyrimidinone, 5-(ethoxymethyl)-
Description
“4(3H)-Pyrimidinone, 5-(ethoxymethyl)-” is a chemical compound with the molecular formula C8H13N3O . It is a derivative of pyrimidinone, a class of compounds that have been extensively studied and used in certain specific biological activities .
Synthesis Analysis
The synthesis of pyrimidinone derivatives has been a subject of research in many studies . For instance, a study reported the development of a tertiary amine-containing β-turn peptide that catalyzes the atroposelective bromination of pharmaceutically relevant 3-arylquinazolin-4(3H)-ones (quinazolinones) with high levels of enantioinduction over a broad substrate scope .Molecular Structure Analysis
The molecular structure of “4(3H)-Pyrimidinone, 5-(ethoxymethyl)-” can be analyzed using various techniques such as FT-IR, SEM, TG-DTG, and N2 adsorption isotherm techniques . The structure of the free catalyst and the peptide–substrate complex were explored using X-ray crystallography and 2D-NOESY experiments .Chemical Reactions Analysis
The chemical reactions involving “4(3H)-Pyrimidinone, 5-(ethoxymethyl)-” have been studied in the context of its synthesis . For example, a study reported an unexpected assembly machinery for 4(3H)-quinazolinone scaffold synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of “4(3H)-Pyrimidinone, 5-(ethoxymethyl)-” can be determined using various techniques. For instance, a study reported the density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and other properties of a related compound .Scientific Research Applications
Preparation of High-Value-Added Platform Compounds
The compound is used in the preparation of high-value-added platform compounds from biomass materials . This process provides an important method for solving fossil energy shortages .
Synthesis of 5-Hydroxymethylfurfural (5-HMF)
5-(ethoxymethyl)-1H-pyrimidin-6-one is used in the synthesis of 5-HMF from different biomass feedstocks . The current systems for preparing 5-HMF are disadvantaged by poor selectivity and a low conversion rate .
Catalytic Systems
The compound is used in catalytic systems for the synthesis of 5-HMF from different feedstocks . This provides theoretical support for its subsequent in-depth study .
Synthesis of 5-(Ethoxymethyl)furfural (EMF)
5-(ethoxymethyl)-1H-pyrimidin-6-one is used in the synthesis of EMF from glucose over a hierarchical lamellar multi-functional zeolite catalyst . The reaction proceeds via the isomerization of glucose to fructose over Lewis acidic Sn sites and the dehydration of fructose to 5-hydroxymethylfurfural (HMF) and then the etherification of HMF and ethanol to EMF over the Brønsted acidic Al–O(H)–Si sites .
Development of Efficient Catalysts
The compound is used in the development of efficient catalysts and catalytic systems for the conversion of polysaccharide raw materials into 5-HMF .
Solvent Systems
5-(ethoxymethyl)-1H-pyrimidin-6-one is used in the study of the effects of different solvents. The solvent systems used in the catalytic preparation of EMF were summarized in four categories: 1) single-phase solvent system, 2) biphasic solvent system, 3) ionic liquids system (ILs) and 4) deep eutectic solvents (DESs) system .
properties
IUPAC Name |
5-(ethoxymethyl)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-2-11-4-6-3-8-5-9-7(6)10/h3,5H,2,4H2,1H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIRWIOYGAAZKJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=CN=CNC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4(3H)-Pyrimidinone, 5-(ethoxymethyl)- | |
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